Cas no 51568-22-0 (Hexadecanoic acid,13,15-dioxo-)
51568-22-0 structure
Product Name:Hexadecanoic acid,13,15-dioxo-
CAS No:51568-22-0
MF:C16H28O4
MW:284.391125679016
CID:383892
PubChem ID:318734
Update Time:2025-04-19
Hexadecanoic acid,13,15-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid,13,15-dioxo-
- 13,15-dioxohexadecanoic acid
- 51568-22-0
- NSC257825
- NSC-257825
- DTXSID00312554
-
- Inchi: 1S/C16H28O4/c1-14(17)13-15(18)11-9-7-5-3-2-4-6-8-10-12-16(19)20/h2-13H2,1H3,(H,19,20)
- InChI Key: JTUHPKQVDKLPGI-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)CCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 284.19884
- Monoisotopic Mass: 284.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- Density: 1.01
- Boiling Point: 433.5°Cat760mmHg
- Flash Point: 230.1°C
- Refractive Index: 1.464
- PSA: 71.44
- LogP: 3.91030
Hexadecanoic acid,13,15-dioxo- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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